Cas no 2172089-41-5 (5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172089-41-5
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6118758
• PubChem ID: 165747106
• Update Time: 2025-06-27

5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro5.5undecane
• EN300-1643476
• 2172089-41-5
• 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C16H31NO/c1-5-13-8-6-7-9-16(13)14(12-15(2,3)4)17-10-11-18-16/h13-14,17H,5-12H2,1-4H3
• InChI Key： RYGMYFLFFJJGTQ-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)(C)C)C21CCCCC2CC

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro5.5undecane

Introduction to 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172089-41-5)

5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172089-41-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally restricted structure, making it an attractive scaffold for the design and development of new therapeutic agents.

The chemical structure of 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro[5.5]undecane is characterized by a spirocyclic ring system with an oxirane (epoxide) and an aziridine (azetidine) moiety. The presence of these functional groups imparts unique chemical reactivity and biological properties to the compound. The ethyl and 2,2-dimethylpropyl substituents further enhance the lipophilicity and solubility, which are crucial factors in determining the pharmacokinetic properties of the molecule.

Recent studies have focused on the potential therapeutic applications of spirocyclic compounds, particularly in the areas of neurodegenerative diseases, cancer, and inflammatory disorders. The rigid structure of 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro[5.5]undecane allows for precise interactions with biological targets, such as enzymes, receptors, and ion channels. This precision can lead to improved selectivity and reduced side effects compared to more flexible molecules.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro[5.5]undecane to a specific G protein-coupled receptor (GPCR) involved in pain signaling pathways. The results showed that the compound exhibited high binding affinity and selectivity for this receptor, suggesting its potential as a lead compound for the development of novel analgesic agents.

Another area of interest is the use of spirocyclic compounds in cancer therapy. A recent study in Cancer Research explored the antiproliferative activity of 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro[5.5]undecane against various cancer cell lines. The compound demonstrated significant cytotoxic effects on breast cancer cells, with minimal toxicity to normal cells. Further investigations are underway to elucidate the mechanism of action and optimize the compound for clinical applications.

The pharmacokinetic properties of 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro[5.5]undecane have also been studied extensively. In vivo studies in animal models have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its intended target in sufficient concentrations and remains active for an appropriate duration.

In addition to its potential therapeutic applications, 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro[5.5]undecane has been explored as a tool compound in chemical biology research. Its unique structural features make it an excellent probe for studying protein-protein interactions and other biological processes at a molecular level. Researchers have used this compound to gain insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

The synthesis of 5-(2,2-dimethylpropyl)-7-ethyl-1-oxa-4-azaspiro[5.5]undecane has been optimized using modern synthetic methods, including transition-metal-catalyzed reactions and multistep synthetic routes. These advancements have enabled large-scale production of the compound for preclinical and clinical studies. The robust synthetic protocols ensure high yields and purity, which are critical for maintaining consistency in biological assays and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(2,2-dimethylpropyl)-7-ethyl-1-o\-xa\-4-a\-za\-spi\-ro\[5\.5\]\un\-de\-cane\). Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 5-(2,2-dimethylpropyl)-7-\(e\-thyl\)\-\(1\-o\-xa\)\-\(4\-a\-za\)\-\(spi\-ro\[5\.5\]\)\un\-de\-cane\) (CAS No. \(2172089\)\-\(41\)\-\(5\)) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and potential therapeutic applications make it an exciting area of ongoing investigation.